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Introduction

Isoxazol-4-ylmethanamine hydrochloride is a heterocyclic organic compound featuring an

isoxazole ring substituted with a methanamine hydrochloride group. The isoxazole moiety is a

well-recognized pharmacophore present in numerous approved drugs, including certain

antibiotics (e.g., sulfamethoxazole) and non-steroidal anti-inflammatory drugs (NSAIDs). The

presence of the aminomethyl group provides a reactive handle for further chemical

modifications, making it a valuable building block in medicinal chemistry and drug discovery for

the synthesis of more complex molecules. This technical guide provides a summary of its

chemical properties, a representative synthesis protocol, and safety information.

Chemical and Physical Properties
While extensive experimental data for Isoxazol-4-ylmethanamine hydrochloride is not

readily available in public literature, the following tables summarize the known and computed

properties. For precise, lot-specific data, direct inquiry with a chemical supplier is

recommended.
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Table 1: General and Chemical Properties

Property Value Source

Chemical Name
Isoxazol-4-ylmethanamine

hydrochloride
N/A

CAS Number 173850-71-0 [1]

Molecular Formula C₄H₇ClN₂O [1]

Molecular Weight 134.56 g/mol [1]

Appearance White to off-white solid [2]

Purity
Typically ≥95% or ≥97%

(supplier dependent)
[3]

Storage Conditions Inert atmosphere, 2-8°C [1]

SMILES Code NCC1=CON=C1.[H]Cl [1]

Table 2: Computed Physicochemical Properties (for the free base, Isoxazol-4-ylmethanamine)

Property Value Source

XLogP3-AA -0.8 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 1 [4]

Exact Mass 98.048012819 Da [4]

Topological Polar Surface Area 52.1 Å² [4]

Boiling Point (calculated) 206.994 °C at 760 mmHg [5]
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Representative Synthetic Protocol
A specific, detailed experimental protocol for the synthesis of Isoxazol-4-ylmethanamine
hydrochloride is not widely published. However, a general approach for the synthesis of

similar isoxazole-containing compounds can be adapted. The following is a representative,

multi-step synthesis that could potentially yield the target compound.

Step 1: Synthesis of an Isoxazole Precursor

A common method for forming the isoxazole ring is through a [3+2] cycloaddition reaction or by

the condensation of hydroxylamine with a 1,3-dicarbonyl compound or its equivalent. For a 4-

substituted isoxazole, a potential starting point could be the reaction of hydroxylamine

hydrochloride with a suitably protected form of 2-(aminomethyl)malondialdehyde or a related

precursor.

General Experimental Procedure for Isoxazole Ring Formation:

To a solution of the β-dicarbonyl precursor in a suitable solvent (e.g., ethanol, water), add an

equimolar amount of hydroxylamine hydrochloride.[6]

The reaction may be heated or catalyzed by a mild acid or base.[7]

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography or recrystallization to yield the

isoxazole precursor.

Step 2: Introduction of the Aminomethyl Group and Salt Formation

If the isoxazole precursor does not already contain the aminomethyl group, it would be

introduced in a subsequent step, for example, by reduction of a nitrile or an amide. The final

step would involve the formation of the hydrochloride salt.

The isoxazole intermediate is dissolved in a suitable organic solvent (e.g., diethyl ether,

methanol).
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An excess of a solution of hydrochloric acid in a volatile solvent (e.g., HCl in diethyl ether or

isopropanol) is added dropwise with stirring.

The resulting precipitate, Isoxazol-4-ylmethanamine hydrochloride, is collected by

filtration, washed with cold solvent, and dried under vacuum.

Characterization
The structure and purity of the synthesized Isoxazol-4-ylmethanamine hydrochloride would

be confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would confirm

the chemical structure and the presence of all expected protons and carbons. While specific

spectral data is not publicly available, suppliers like ChemicalBook and BLD Pharm indicate

its availability upon request.[2][8]

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Experimental Workflow Diagram
The following diagram illustrates a general workflow for the synthesis, purification, and

characterization of a chemical compound like Isoxazol-4-ylmethanamine hydrochloride.
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Caption: General workflow for chemical synthesis and analysis.
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Biological Activity and Signaling Pathways
The broader class of isoxazole derivatives has been reported to exhibit a wide range of

biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[9][10]

The isoxazole ring is a key structural feature in several pharmaceuticals. However, there is

currently no specific, publicly available information detailing the biological activity or

involvement in any signaling pathways for Isoxazol-4-ylmethanamine hydrochloride itself.

Researchers interested in the potential therapeutic applications of this compound would need

to conduct their own in vitro and in vivo studies to elucidate its biological function.

Safety and Handling
Isoxazol-4-ylmethanamine hydrochloride is classified as a hazardous substance. The

following hazard and precautionary statements are associated with this compound:

Hazard Statements:[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols should be strictly followed when handling this compound.

This includes the use of a fume hood, personal protective equipment (PPE) such as safety
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goggles, gloves, and a lab coat.

Logical Relationship Diagram for Safety Precautions
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Caption: Logical flow from hazard identification to safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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